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Compound of Interest

Compound Name: gamma-Heptalactone

Cat. No.: B089637 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of γ-Heptalactone (gamma-Heptalactone) in a laboratory

setting. The information is intended for researchers, scientists, and drug development

professionals to ensure safe and compliant use of this substance.

Physical and Chemical Properties
Understanding the basic properties of γ-Heptalactone is foundational to its safe handling.

Property Value

CAS Number 105-21-5[1]

Appearance Colorless, slightly oily liquid[2]

Boiling Point 61 - 62 °C (142 - 144 °F) at 3 hPa[1]

Flash Point 110 °C (230 °F) - closed cup[2]

Relative Density 0.996 - 1.004 at 25°C[2]

Solubility Soluble in 95% alcohol[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[3]

The following table summarizes the required PPE for handling γ-Heptalactone.
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Body Part Protection Type Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

[1][3]

Skin
Chemically resistant gloves

(e.g., rubber)

Inspect gloves prior to use.

Use proper removal technique.

[1][2]

Body
Laboratory coat. Impervious

clothing for larger quantities.

Clothing should be selected

based on the concentration

and quantity of the substance

handled.[2][4]

Respiratory

Required if ventilation is

insufficient or exposure limits

are exceeded.

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges. A full-face

supplied air respirator is

necessary if it's the sole

means of protection.[1][2]

Operational Protocols
Adherence to standardized procedures is critical for minimizing risks associated with γ-

Heptalactone.

Handling and Storage Protocol
Safe Handling:

Ventilation: Always handle γ-Heptalactone in a well-ventilated area.[5] Good general

ventilation is typically sufficient, but local exhaust ventilation may be necessary to control

airborne contaminants.[4]

Avoid Contact: Prevent all direct contact with the substance. Avoid contact with skin and

eyes and do not inhale vapor or mist.[1][2][4]
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Hygiene Practices: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[1][2] Do not eat, drink, or smoke in areas where the chemical is used.[5]

Fire Prevention: Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Storage Conditions:

Container: Store in the original, tightly closed container.[1][2][4] Containers that have been

opened must be carefully resealed and kept upright to prevent leakage.[1][2]

Location: Keep in a cool, dry, and well-ventilated place, away from light.[2][4]

Incompatibilities: Store away from strong oxidizing agents.[2]

Emergency Procedures Workflow
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Workflow: Emergency Response for γ-Heptalactone Exposure

Exposure Event

Immediate First Aid

Professional Medical Attention

Exposure Occurs

Skin Contact:
- Remove contaminated clothing.
- Flush skin with water for 15 min.

- Wash with soap and water.

Identify Route

Eye Contact:
- Immediately flush eyes with water for at least 15 minutes.

- Occasionally lift eyelids.

Identify Route

Inhalation:
- Move person to fresh air.

- If not breathing, give artificial respiration.

Identify Route

Ingestion:
- DO NOT induce vomiting.
- Rinse mouth with water.

- Drink 2-4 cups of milk or water if conscious.

Identify Route

Seek Immediate Medical Attention
(Consult a physician)

Provide Safety Data Sheet (SDS)
to medical personnel

Click to download full resolution via product page

Caption: Emergency first aid procedures following exposure to γ-Heptalactone.

Spill and Disposal Plan
Spill Containment and Cleanup:

Ensure Safety: Use personal protective equipment, including respiratory protection.[2]

Ensure adequate ventilation and eliminate all ignition sources.[4][6]
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Containment: Prevent the spill from spreading or entering drains.[1][2]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[1][3]

Collection: Sweep or shovel the absorbed material into a suitable, closed container for

disposal.[2]

Decontamination: Clean the spill area thoroughly to remove any residual contamination.[6]

Waste Disposal Protocol:

Product Disposal: Dispose of γ-Heptalactone as hazardous waste.[1] This should be done

through a licensed professional waste disposal service.[1] Do not dispose of it with

household waste or allow it to enter the sewage system.[4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

Regulations: All disposal activities must be in accordance with local, state, and federal

regulations.[6]

Safe Handling and Disposal Lifecycle
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Lifecycle for Safe Handling of γ-Heptalactone

Preparation

Operation

Contingency

Disposal

1. Conduct Risk Assessment

2. Select & Inspect PPE

3. Handle in Ventilated Area

4. Store in Cool, Dry, Sealed Container 5a. Spill Response Protocol

If Incident Occurs

5b. First Aid Protocol

If Incident OccursRe-use

6. Collect in Labeled, Closed Containers

End of Use

7. Dispose via Licensed Service

Click to download full resolution via product page

Caption: Logical workflow for the complete handling lifecycle of γ-Heptalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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